N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• Molecular Formula: C24H20BrN3O3S
• Molecular Weight: 510.4 g/mol
• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-[3-(4-methoxyphenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H20BrN3O3S/c1-15-7-12-21(19(25)13-15)26-22(29)14-32-24-27-20-6-4-3-5-18(20)23(30)28(24)16-8-10-17(31-2)11-9-16/h3-13H,14H2,1-2H3,(H,26,29)
• InChI Key: ZZRHQRMIUBLULA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)OC)Br

Description

Palladium-Ligand Systems for C–S Bond Formation

The thioether linkage in N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide necessitates reliable methods for aryl-sulfur bond formation. While traditional Ullmann-type couplings required harsh conditions, modern Pd-catalyzed systems using monophosphine ligands enable efficient C–S coupling at ambient temperatures. BrettPhos (L4 ) and AlPhos (L5 ) ligands demonstrate exceptional performance in coupling aryl bromides with both aliphatic and aromatic thiols, as evidenced by yields exceeding 90% for model substrates (Table 1).

Table 1. Ligand comparison for Pd-catalyzed C–S coupling of 4-methoxythiophenol with 2-bromo-4-methylacetamide precursor

Ligand	Base	Temperature (°C)	Yield (%)
BrettPhos (L4 )	Et~3~N	25	92
AlPhos (L5 )	LHMDS	25	95
XantPhos (L7 )	K~3~PO~4~	80	68

The electron-rich environment created by methoxy substituents in AlPhos ligands enhances oxidative addition rates while maintaining catalyst stability against thiolate poisoning. This ligand architecture proves particularly effective for coupling electron-deficient aryl bromides like the 2-bromo-4-methylphenylacetamide precursor, achieving full conversion within 2 hours under mild conditions.

Base and Solvent Optimization

Transitioning from inorganic to soluble organic bases represents a critical advancement for this hybrid molecule's synthesis. Triethylamine enables homogeneous reaction conditions, facilitating precise stoichiometric control during thiolate formation. In contrast to earlier methods requiring stoichiometric NaHMDS, the current system employs substoichiometric LHMDS (1.2 equiv) while maintaining high yields (Table 1). tert-Butanol emerges as the optimal solvent, providing adequate polarity for base solubility without inducing ligand dissociation.

Preparation Methods

Cyclocondensation of Anthranilic Amides

A mixture of methyl 2-amino-5-methoxybenzoate and 4-methoxyphenylisocyanate in dimethylformamide (DMF) undergoes heating at 110°C for 12 hours, forming 3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-2-carboxamide. Ethylene carbonate is employed as a cyclizing agent to enhance yield (78.8%) and purity (98.6%).

Reaction Conditions

Parameter	Value
Solvent	DMF
Temperature	110°C
Time	12 hours
Catalyst	None
Yield	78.8%

Sulfanylation at Position 2

Thiolation with Mercaptoacetic Acid

The quinazolinone intermediate is treated with mercaptoacetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent. This step introduces the sulfanyl acetamide moiety, with dichloromethane (DCM) as the solvent and triethylamine (TEA) to neutralize HCl byproducts.

Optimization Insights

• Solvent Choice : DCM provides optimal solubility without side reactions.

• Temperature : Room temperature (25°C) prevents decomposition of the thiol intermediate.

• Purity Control : Post-reaction washing with 3M NaOH removes unreacted mercaptoacetic acid.

Coupling with 2-Bromo-4-methylaniline

Amide Bond Formation

The sulfanylated intermediate reacts with 2-bromo-4-methylaniline using a carbodiimide-based coupling reagent (e.g., EDCI or DCC) in anhydrous DCM. The reaction is monitored via thin-layer chromatography (TLC) until completion (~6 hours).

Critical Parameters

Parameter	Value
Molar Ratio	1:1.2 (intermediate:aniline)
Solvent	DCM
Catalyst	EDCI/HOBt
Yield	65–72%

Purification and Crystallization

Recrystallization Protocols

Crude product is purified via sequential recrystallization:

• Initial Crystallization : Dissolved in a 1:1 mixture of ethanol and water at 84°C, followed by cooling to 0°C to precipitate impurities.

• Final Recrystallization : Filtered crystals are washed with cold ethanol/water (1:1) and dried under vacuum, achieving >99% purity.

Yield and Purity Data

Step	Yield	Purity
Crude Product	92.5%	98.6%
Final Crystallized	85.3%	99.4%

Analytical Characterization

Spectroscopic Validation

• NMR : $^1H$ NMR (400 MHz, DMSO-d6) δ 8.42 (s, 1H, NH), 7.89–7.32 (m, aromatic protons), 3.87 (s, 3H, OCH3), 2.41 (s, 3H, CH3).

• HPLC : Retention time = 12.7 min (C18 column, acetonitrile/water = 70:30).

Mass Spectrometry

• ESI-MS : m/z 570.531 [M+H]$^+$ (calculated for C24H19Br2N3O3S).

Applications and Derivatives

While the primary focus is synthesis, the compound’s structural features suggest potential as a kinase inhibitor or adenosine receptor antagonist, aligning with studies on analogous quinazolinones. Modifications at the sulfanyl or acetamide positions could enhance bioavailability or target affinity.

Chemical Reactions Analysis

Types of Reactions

N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce the carbonyl group to alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid, and water.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol, and tetrahydrofuran.

Substitution: Amines, thiols, dimethylformamide, and heat.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Amino derivatives, thiol derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Affecting Gene Expression: Altering the expression of genes related to disease processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Quinazolinone Substitution	Acetamide Substitution	Key Functional Groups	Notable Properties/Applications
N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide (Target)	4-Methoxyphenyl	2-Bromo-4-methylphenyl	-OCH₃ (EDG), -Br (EWG)	Potential kinase inhibition
2-{[3-(4-Bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide	4-Bromophenyl	2-Ethyl-6-methylphenyl	-Br (EWG), -CH₂CH₃ (alkyl)	Enhanced lipophilicity
2-{[3-(4-Methoxyphenyl)-4-oxoquinazolin-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide	4-Methoxyphenyl	2-Trifluoromethylphenyl	-CF₃ (strong EWG)	High metabolic stability
2-{[3-(4-Chlorophenyl)-4-oxoquinazolin-2-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide	4-Chlorophenyl	2,6-Dibromo-4-methylphenyl	-Cl (EWG), -Br (EWG)	Increased molecular weight
N-(4-Bromo-2-methylphenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl}acetamide	Triazole core (not quinazolinone)	4-Bromo-2-methylphenyl	-Cl, -CH₃ (heterocyclic variation)	Possible divergent bioactivity

Electronic and Steric Effects

• Electron-Donating vs. In contrast, analogs with 4-bromophenyl or 4-chlorophenyl (EWGs) exhibit reduced electron density, which may alter binding affinities .
• Trifluoromethyl Substitution : The CF₃ group in introduces strong electron-withdrawing effects and hydrophobicity, likely improving membrane permeability but reducing aqueous solubility compared to the target compound’s bromo-methylphenyl group .

Analytical and Pharmacological Data

Spectroscopic Characterization

• IR/NMR : The target compound’s IR spectrum would show C=O (1660–1680 cm⁻¹) and C≡N (~2210 cm⁻¹) stretches, similar to related compounds in . ¹H-NMR would reveal aromatic protons and exchangeable NH signals .
• Mass Spectrometry : A molecular ion peak at m/z ~500–550 is expected, consistent with analogs in .

Physicochemical Properties

• Solubility : The methoxy group in the target compound improves aqueous solubility compared to bromo/chloro analogs. However, the bromo-methylphenyl group introduces moderate lipophilicity (logP ~3.5–4.0) .
• Melting Point : Expected to range between 250–300°C, aligning with analogs in (e.g., 274–288°C for ).

Biological Activity

N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a compound of significant interest due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Molecular Formula

The molecular formula for N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is:

$$C_{25}H_{24}BrN_{3}O_{3}S$$

Key Characteristics

Property	Value
Molecular Weight	558.51 g/mol
CAS Number	840470-00-0
Solubility	Soluble in DMSO and DMF

Anticancer Properties

Research indicates that compounds similar to N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide exhibit potent anticancer activities. For instance, quinazoline derivatives have been shown to inhibit various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Mechanism of Action:

• Inhibition of Kinases : The compound may act as an inhibitor of specific kinases involved in cancer cell signaling pathways.
• Induction of Apoptosis : It can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Antimicrobial Activity

Some studies have reported that derivatives of quinazoline possess antimicrobial properties against various pathogens. The compound's sulfanyl group may enhance its ability to penetrate microbial membranes, leading to increased efficacy against bacterial strains.

Case Study:
A study demonstrated that similar compounds showed effective antimicrobial activity against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 31.25 to 62.5 µg/mL.

Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory properties, which could be beneficial in treating inflammatory diseases. Compounds with similar scaffolds have been documented to inhibit pro-inflammatory cytokines and enzymes such as COX-2.

In Vitro Studies

In vitro assays using human cancer cell lines have shown that N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide can reduce cell viability significantly at concentrations above 10 µM.

In Vivo Studies

Preliminary in vivo studies on animal models have indicated a reduction in tumor size when treated with the compound compared to control groups. Further research is needed to elucidate the pharmacokinetics and dynamics in living organisms.

Q & A

Q. What are the key steps in synthesizing N-(2-bromo-4-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide, and which parameters require optimization?

The synthesis involves multi-step reactions starting with precursor functionalization, sulfide bond formation, and final amide coupling. Critical parameters include:

• Temperature control during heterocyclic ring formation to avoid side reactions.
• Solvent selection (e.g., DMF or ethanol) to enhance intermediate solubility .
• Purification via column chromatography or recrystallization to achieve >95% purity . Optimization is monitored using thin-layer chromatography (TLC) and mass spectrometry (MS) .

Q. How is the structural integrity of the compound confirmed post-synthesis?

Analytical techniques include:

• NMR spectroscopy (¹H/¹³C) to verify substituent positions and purity (e.g., aromatic proton integration, carbonyl signals) .
• High-resolution mass spectrometry (HRMS) for molecular weight validation .
• Comparison with computational predictions (e.g., InChI key, SMILES) to confirm stereochemical fidelity .

Q. What are the recommended storage conditions to maintain compound stability?

• Store in amber vials at -20°C to prevent photodegradation.
• Avoid exposure to extreme pH or moisture, as the sulfanyl group may hydrolyze .

Advanced Research Questions

Q. How should researchers resolve contradictions in reported biological activity data for this compound?

Contradictions may arise due to:

• Assay variability : Standardize protocols (e.g., cell line selection, incubation time) .
• Purity discrepancies : Re-analyze batches via HPLC and correlate activity with purity thresholds .
• Structural analogs : Compare activities of derivatives to isolate substituent-specific effects .

Q. What strategies are employed in structure-activity relationship (SAR) studies for this compound?

SAR studies focus on:

• Systematic substitution : Modifying the 4-methoxyphenyl or bromo-methylphenyl groups to assess impact on target binding .
• Biochemical assays : Measuring IC₅₀ values against enzymes (e.g., kinases) linked to therapeutic pathways .
• Computational docking : Identifying key interactions (e.g., hydrogen bonds with quinazolin-4-one) using Schrödinger Suite .

Q. What derivatization approaches enhance the compound’s efficacy or selectivity?

• Functional group reactivity : The sulfanyl group can be oxidized to sulfonyl for improved solubility, while the acetamide moiety allows for peptide coupling .
• Controlled reactions : Use Mitsunobu conditions for stereospecific modifications or click chemistry for triazole derivatization .

Q. How can researchers address discrepancies in spectral data during structural characterization?

• Repetition under standardized conditions (e.g., deuterated solvents, calibrated instruments).
• Advanced techniques : 2D NMR (COSY, HSQC) to resolve overlapping signals or X-ray crystallography for absolute configuration confirmation .

Q. What in vitro models are suitable for assessing the compound’s therapeutic potential?

• Cancer research : MTT assays on leukemia (K562) or solid tumor (HeLa) cell lines .
• Antimicrobial studies : Broth microdilution against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Enzyme inhibition : Fluorometric assays for kinases (e.g., EGFR) or proteases .

Q. How is the compound’s toxicity profile evaluated in preclinical research?

• In vitro cytotoxicity : Measure IC₅₀ against non-target cells (e.g., HEK293) .
• In vivo models : Acute toxicity studies in rodents (LD₅₀ determination) .
• ADMET profiling : Computational prediction of absorption, metabolism, and hepatotoxicity using tools like SwissADME .

Q. What computational methods aid in identifying the compound’s biological targets?

• Molecular docking : Screen against Protein Data Bank (PDB) entries (e.g., quinazoline-binding kinases) .
• Molecular dynamics (MD) simulations : Assess binding stability over 100-ns trajectories .
• Chemoproteomics : Use activity-based protein profiling (ABPP) to map interactomes .